Cas no 1361842-96-7 (6'-Chloro-3,4-dichloro-2'-methoxy-biphenyl)

• Product Name: 6'-Chloro-3,4-dichloro-2'-methoxy-biphenyl
• CAS No: 1361842-96-7
• MF: C₁₃H₉Cl₃O
• MW: 287.568960905075
• CID: 4996401
• Update Time: 2025-06-08

6'-Chloro-3,4-dichloro-2'-methoxy-biphenyl Chemical and Physical Properties

Names and Identifiers

• 6'-Chloro-3,4-dichloro-2'-methoxy-biphenyl

• Inchi： 1S/C13H9Cl3O/c1-17-12-4-2-3-10(15)13(12)8-5-6-9(14)11(16)7-8/h2-7H,1H3
• InChI Key： PKULLDKSGMKYPJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C1C=CC(=C(C=1)Cl)Cl)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 249
• XLogP3: 5.4
• Topological Polar Surface Area: 9.2

Additional information on 6'-Chloro-3,4-dichloro-2'-methoxy-biphenyl

Introduction to 6'-Chloro-3,4-dichloro-2'-methoxy-biphenyl (CAS No. 1361842-96-7)

6'-Chloro-3,4-dichloro-2'-methoxy-biphenyl, identified by its Chemical Abstracts Service (CAS) number 1361842-96-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This biphenyl derivative, characterized by its chloro and methoxy substituents, exhibits unique structural and functional properties that make it a valuable candidate for various scientific applications.

The molecular structure of 6'-Chloro-3,4-dichloro-2'-methoxy-biphenyl consists of two benzene rings connected by a central carbon-carbon bond, with specific functional groups attached to its aromatic positions. The presence of three chlorine atoms at the 3 and 4 positions on one ring and a methoxy group at the 2' position on the adjacent ring imparts distinct reactivity and interaction capabilities. This configuration allows the compound to participate in diverse chemical reactions, making it a versatile intermediate in synthetic chemistry.

In recent years, 6'-Chloro-3,4-dichloro-2'-methoxy-biphenyl has been studied for its potential applications in the development of novel pharmaceuticals. Its biphenyl core is a common motif in many bioactive molecules, and modifications to this scaffold can lead to compounds with enhanced biological activity. The chlorine atoms, in particular, serve as handles for further functionalization, enabling chemists to tailor the molecule for specific biological targets.

One of the most promising areas of research involving 6'-Chloro-3,4-dichloro-2'-methoxy-biphenyl is its role as a precursor in the synthesis of biologically active heterocycles. Heterocyclic compounds are known for their wide range of pharmacological properties and are integral to many modern drugs. The structural features of this compound make it an excellent candidate for constructing complex heterocyclic frameworks through cyclization and other synthetic transformations.

Recent studies have also explored the antimicrobial properties of derivatives of 6'-Chloro-3,4-dichloro-2'-methoxy-biphenyl. The combination of electron-withdrawing chloro groups and electron-donating methoxy groups creates a molecular environment that can interact with microbial cell membranes and disrupt essential biological processes. This has led to investigations into its potential as an antimicrobial agent, particularly against resistant bacterial strains.

The compound's reactivity also makes it useful in materials science applications. For instance, its ability to undergo cross-coupling reactions such as Suzuki-Miyaura coupling allows for the construction of more complex organic materials. These materials can exhibit unique electronic properties, making them suitable for use in organic electronics and optoelectronic devices.

In addition to its synthetic utility, 6'-Chloro-3,4-dichloro-2'-methoxy-biphenyl has been examined for its potential role in drug discovery pipelines. The biphenyl scaffold is frequently found in approved drugs due to its ability to modulate biological pathways effectively. By leveraging the structural diversity offered by this compound, researchers aim to identify new therapeutic agents with improved efficacy and reduced side effects.

The chemical properties of 6'-Chloro-3,4-dichloro-2'-methoxy-biphenyl, including its solubility and stability under various conditions, have been thoroughly characterized. These properties are crucial for determining its suitability for different applications, whether in pharmaceutical synthesis or material science. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to elucidate its structure and confirm its purity.

From a computational chemistry perspective, 6'-Chloro-3,4-dichloro-2'-methoxy-biphenyl has been modeled using density functional theory (DFT) to predict its electronic structure and reactivity. These computational studies provide valuable insights into how the molecule interacts with other substances, which can guide experimental design and optimization efforts. Such simulations are increasingly integral to modern drug discovery processes.

The synthesis of 6'-Chloro-3,4-dichloro-2'-methoxy-biphenyl involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Common synthetic routes include chlorination reactions followed by methylation at specific positions on the biphenyl core. The choice of reagents and reaction conditions significantly impacts the final product's quality.

In conclusion,6 '-Chloro -3 ,4 -dichlor o -2 '-me thoxy -b iphe nyl(CAS No .1361842 -96 -7) is a multifaceted compound with broad applicability across chemical biology ,pharmaceutical research ,and materials science .Its unique structural features ,combined with recent advancements in synthetic methodologies ,position it as a promising candidate for future scientific exploration .As research continues ,the full potential of this compound is expected to be further uncovered ,leading to innovative applications that benefit multiple industries .